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Compound of Interest

Compound Name: 3,3'-Thiodipropionitrile

Cat. No.: B089633 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and disposal of 3,3'-Thiodipropionitrile waste.

Frequently Asked Questions (FAQs)
Q1: What is 3,3'-Thiodipropionitrile and what are its primary hazards?

A1: 3,3'-Thiodipropionitrile (CAS No. 111-97-7) is a clear, colorless to slightly yellow liquid.[1]

[2] It is used as a preservative, a selective solvent, and in chromatography.[1][2] The primary

hazards associated with this chemical are that it causes skin irritation, serious eye irritation,

and may cause respiratory irritation.[3]

Q2: What immediate first-aid measures should be taken in case of exposure?

A2:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. If eye irritation persists, get medical advice/attention.[4]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation occurs, seek medical advice.[4] Contaminated clothing should be removed and

washed before reuse.[5]

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If the person is

not breathing, provide artificial respiration. Call a poison center or doctor if you feel unwell.[4]
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[6]

Ingestion: Rinse the mouth with water and then drink plenty of water. Do not induce vomiting.

Get medical attention if symptoms occur.[5]

Q3: What Personal Protective Equipment (PPE) is required when handling 3,3'-
Thiodipropionitrile waste?

A3: To handle 3,3'-Thiodipropionitrile waste safely, the following PPE is recommended:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[5]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[5][7]

Respiratory Protection: If there is a risk of inhalation of vapors or aerosols, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[4]

Q4: How should I properly store 3,3'-Thiodipropionitrile waste?

A4: 3,3'-Thiodipropionitrile waste should be stored in a tightly closed, suitable container in a

cool, dry, and well-ventilated area.[5] Keep it away from heat, sparks, open flames, and other

ignition sources.[6] The storage area should be accessible only to authorized personnel.[8]

Ensure that incompatible wastes are properly segregated.[9]

Q5: What is the correct procedure for handling a spill of 3,3'-Thiodipropionitrile?

A5: For a minor spill, remove all ignition sources and ensure adequate ventilation.[7] Wear

appropriate PPE, and clean up the spill using an absorbent material. Place the absorbed

material into a suitable, labeled container for waste disposal.[7] For major spills, evacuate the

area and alert emergency responders.[7]

Q6: What are the approved methods for disposing of 3,3'-Thiodipropionitrile waste?

A6: 3,3'-Thiodipropionitrile waste is considered hazardous and must be disposed of in

accordance with local, state, and federal regulations.[10] Approved disposal methods include

removal to a licensed chemical destruction plant or controlled incineration with flue gas
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scrubbing.[6] Do not discharge this waste into sewer systems or contaminate water, foodstuffs,

or feed.[6]

Q7: Who should I contact for the disposal of this chemical waste?

A7: You should consult your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste management company for guidance on the proper disposal of 3,3'-
Thiodipropionitrile waste. They can provide information on approved disposal facilities and

ensure compliance with all regulations.

Q8: What are the key regulatory considerations for this waste?

A8: The disposal of 3,3'-Thiodipropionitrile waste is governed by regulations such as the

Resource Conservation and Recovery Act (RCRA) at the federal level in the United States.[11]

[12] Generators of hazardous waste are responsible for ensuring that the waste is properly

identified, managed, and treated before disposal.[12] This "cradle-to-grave" responsibility

means the waste must be tracked from its generation to its final disposal.[12]

Quantitative Data Summary
The following table summarizes key quantitative data for 3,3'-Thiodipropionitrile.

Property Value Reference

CAS Number 111-97-7

Molecular Weight 140.21 g/mol

Melting Point 24-25 °C [2]

Boiling Point 191-194 °C @ 7 mm Hg [2]

Density 1.11 g/mL at 25 °C [2]

Flash Point 195 °C (closed cup)

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[3]
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Experimental Protocols
Protocol for Spill Cleanup and Decontamination

This protocol outlines the steps for managing a small-scale spill of 3,3'-Thiodipropionitrile
(less than 100 mL) in a laboratory setting.

1. Immediate Response and Spill Assessment: 1.1. Alert personnel in the immediate area of

the spill. 1.2. If the spill is flammable, extinguish all nearby ignition sources. 1.3. Assess the

extent of the spill and ensure you have the necessary supplies for cleanup.

2. Personal Protective Equipment (PPE): 2.1. Don the following PPE before beginning cleanup:

Chemical safety goggles or a face shield.
Nitrile rubber gloves.
A lab coat or chemical-resistant apron.
A NIOSH-approved respirator if ventilation is inadequate.

3. Spill Containment and Cleanup: 3.1. For liquid spills, cover with an inert absorbent material

such as vermiculite, sand, or a commercial sorbent pad. 3.2. Work from the outside of the spill

towards the center to prevent spreading. 3.3. Once the liquid is absorbed, carefully scoop the

material into a labeled, sealable hazardous waste container.

4. Decontamination: 4.1. Wipe the spill area with a cloth dampened with a suitable solvent

(e.g., ethanol), followed by soap and water. 4.2. Place all contaminated cleaning materials

(gloves, cloths, absorbent pads) into the hazardous waste container.

5. Waste Disposal: 5.1. Securely seal the hazardous waste container. 5.2. Label the container

clearly as "Hazardous Waste: 3,3'-Thiodipropionitrile" and include the date. 5.3. Arrange for

pickup and disposal through your institution's EHS department or a certified hazardous waste

contractor.
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Workflow for Safe Handling and Disposal of 3,3'-Thiodipropionitrile Waste
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Caption: Workflow for the safe handling and disposal of 3,3'-Thiodipropionitrile waste.
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Hazard Relationships for 3,3'-Thiodipropionitrile
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Caption: Logical relationships between exposure routes and health effects of 3,3'-
Thiodipropionitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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